Cas no 2315-37-9 (2-chloro-N,N-dipropylacetamide)

• Product Name: 2-chloro-N,N-dipropylacetamide
• CAS No: 2315-37-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD00040117
• CID: 290259
• PubChem ID: 219647
• Update Time: 2025-04-19

2-chloro-N,N-dipropylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N,N-dipropyl-
• 2-Chloro-N,N-dipropylacetamide
• 2‐CHLORO‐N,N‐DIPROPYLACETAMIDE
• 2-chloro-N,N-dipropyl-acetamide
• AC1L5773
• AC1Q2XOJ
• AC1Q3TD8
• AR-1E0662
• CTK6E3980
• N,N-di-n-propylchloroacetamide
• N,N-di-n-propyl-chloroacetamide
• N,N-dipropyl chloroacetamide
• N,N-dipropyl-2-chloroacetamide
• NSC1198
• Acetamide, 2-chloro-N,N-dipropyl-
• AKOS000185693
• DTXSID80277218
• CS-0061503
• EN300-22945
• MFCD00040117
• AS-61428
• NSC-1198
• TZHVRXDVDQMBQV-UHFFFAOYSA-N
• SY083188
• 2315-37-9
• FT-0714121
• SCHEMBL781780
• BB 0217802
• W16961
• STL140657
• DTXCID30228376
• DA-26378
• ALBB-021031
• BBL006029
• 2-chloro-N,N-dipropylacetamide

• MDL： MFCD00040117
• Inchi： 1S/C8H16ClNO/c1-3-5-10(6-4-2)8(11)7-9/h3-7H2,1-2H3
• InChI Key： TZHVRXDVDQMBQV-UHFFFAOYSA-N
• SMILES： ClCC(N(CCC)CCC)=O

Computed Properties

• Exact Mass: 177.09218
• Monoisotopic Mass: 177.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.007
• Boiling Point: 242.7°Cat760mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.453
• PSA: 20.31
• LogP: 1.87380